Cas no 60858-33-5 (1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester)

1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester structure
60858-33-5 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester
CAS No:60858-33-5
MF:C7H10N2O2
MW:154.166501522064
CID:839204
PubChem ID:12491547
Update Time:2025-04-19

1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester
    • methyl 4,5-dimethyl-1H-pyrazole-3-carboxylate
    • CS-0163325
    • Methyl4,5-dimethyl-1H-pyrazole-3-carboxylate
    • D82973
    • SCHEMBL16453474
    • MFCD18975379
    • AKOS025404635
    • DTXSID90500241
    • 1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester
    • DB-360735
    • Methyl 3,4-dimethyl-1H-pyrazole-5-carboxylate
    • SCHEMBL7902863
    • 60858-33-5
    • BS-17200
    • Inchi： 1S/C7H10N2O2/c1-4-5(2)8-9-6(4)7(10)11-3/h1-3H3,(H,8,9)
    • InChI Key： JUXFSTMNPMSURH-UHFFFAOYSA-N
    • SMILES： O(C)C(C1C(C)=C(C)NN=1)=O

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.173

1H-Pyrazole-3-carboxylic acid, 4,5-dimethyl-, methyl ester Pricemore >>

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